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Compound of Interest

Compound Name: Quisinostat dihydrochloride

Cat. No.: B15563975 Get Quote

Quisinostat Dihydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of Quisinostat
dihydrochloride.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
1. How should I prepare stock solutions of Quisinostat dihydrochloride?

To prepare a stock solution, we recommend dissolving Quisinostat dihydrochloride in high-

purity, anhydrous DMSO.[1][2] Hygroscopic (moisture-absorbing) DMSO can significantly

reduce the solubility of the compound.[1][2][3] For higher concentrations, gentle warming to

37°C or 60°C and sonication can aid in dissolution.[4]

2. What are the recommended solvents and solubility limits for Quisinostat dihydrochloride?

Quisinostat dihydrochloride has the highest solubility in DMSO. It has lower solubility in

other common laboratory solvents. Please refer to the table below for detailed solubility

information.
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3. How should I store the solid compound and prepared stock solutions?

The solid (powder) form of Quisinostat dihydrochloride is stable for at least 3 to 4 years

when stored at -20°C.[1][4][5] Stock solutions in DMSO should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -80°C for long-term stability (up to one year) or at -20°C for

shorter periods (up to one month).[1][2][5]

4. How stable is Quisinostat dihydrochloride in aqueous solutions?

Quisinostat dihydrochloride is not stable for long periods in aqueous solutions. It is strongly

recommended to prepare aqueous solutions fresh on the day of use and not to store them.[5]

One study noted degradation in mouse brain homogenates, likely due to enzymatic activity,

which could be minimized by keeping samples at 4°C.[6] This suggests that for any

experiments involving biological matrices, samples should be kept cold and processed quickly

to prevent degradation.

5. I am observing precipitation when preparing my in vivo formulation. What should I do?

For in vivo studies, complex formulations are often required. A common method involves first

dissolving Quisinostat dihydrochloride in a small amount of DMSO, then adding co-solvents

like PEG300 and Tween-80 before the final addition of saline or water.[2] If precipitation occurs,

gentle warming and/or sonication can help. It is crucial to use these mixed-solvent solutions

immediately after preparation for optimal results.[2][3]

6. Should I be concerned about freeze-thaw cycles for my DMSO stock solution?

Yes, it is highly recommended to aliquot your stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.[1][2][5] While a study on a specific nano-assembly formulation

showed some freeze-thaw stability, this does not apply to standard DMSO solutions, and

repeated temperature changes can lead to degradation and loss of potency.[7]

Data & Protocols
Solubility Data
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Solvent Solubility Notes

DMSO ≥52.6 mg/mL[8]

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[1][3][5] Warming and

sonication can aid dissolution

for higher concentrations.[4]

Ethanol ≥2.56 mg/mL[8]
Requires gentle warming and

sonication.[8]

Water ≥2.62 mg/mL[8]

Requires gentle warming and

sonication.[8] Note: Aqueous

solutions are not stable and

should be prepared fresh.[5]

DMF 25 mg/mL[4]

DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL[4]

Storage Conditions
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Format
Storage
Temperature

Stability Period Recommendations

Solid (Powder) -20°C ≥ 3 years[1][4][5] Keep desiccated.

Solution in DMSO -80°C
6 months to 1 year[1]

[2][5]

Recommended for

long-term storage.

Aliquot into single-use

vials to avoid freeze-

thaw cycles.[1][2][5]

Solution in DMSO -20°C 1 month[1][2][5]

Suitable for short-term

storage. Aliquot to

prevent repeated

freeze-thaw cycles.[1]

[5]

Aqueous Solution N/A Not Recommended

Prepare fresh for each

use and do not store.

[5]

Experimental Protocol: Preparation of Stock Solution
Weigh the desired amount of Quisinostat dihydrochloride powder in a sterile conical tube.

Add the calculated volume of fresh, anhydrous DMSO to achieve the target concentration.

Vortex briefly to mix.

If needed, place the tube in an ultrasonic bath or a 37°C water bath for a few minutes to

ensure complete dissolution.

Once fully dissolved, aliquot the stock solution into smaller, single-use, sterile cryovials.

Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.
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Visualizations

Workflow for Quisinostat Dihydrochloride Solution Preparation and Storage
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Caption: Recommended workflow for preparing and storing Quisinostat dihydrochloride
solutions.

Mechanism of Action: HDAC Inhibition by Quisinostat
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Click to download full resolution via product page

Caption: Quisinostat inhibits HDACs, leading to histone hyperacetylation and active gene

transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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